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Compound of Interest

Compound Name:
1-(3-

Nitrophenylsulfonyl)pyrrolidine

Cat. No.: B182006 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-(3-
Nitrophenylsulfonyl)pyrrolidine, a heterocyclic compound of interest in medicinal chemistry

and drug discovery. This document details its chemical properties, synthesis, and potential

biological significance, presenting available data in a structured format to facilitate research

and development efforts.

Compound Identification and Properties
CAS Number: 91619-30-6

1-(3-Nitrophenylsulfonyl)pyrrolidine is a synthetic compound featuring a pyrrolidine ring N-

substituted with a 3-nitrophenylsulfonyl group. The presence of the pyrrolidine scaffold, a

common motif in many biologically active molecules, and the electron-withdrawing

nitrophenylsulfonyl group, suggests its potential as a building block in the synthesis of novel

therapeutic agents.[1]

Table 1: Physicochemical Properties
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Property Value Source

Molecular Formula C₁₀H₁₂N₂O₄S PubChem

Molecular Weight 256.28 g/mol PubChem

Appearance Not specified (likely a solid) -

Solubility Not specified -

Synthesis and Characterization
The synthesis of 1-(3-Nitrophenylsulfonyl)pyrrolidine is typically achieved through the

reaction of pyrrolidine with 3-nitrobenzenesulfonyl chloride.[2] This reaction is a standard

nucleophilic substitution at the sulfonyl chloride, where the secondary amine of the pyrrolidine

ring acts as the nucleophile.

General Synthesis Protocol
A general method for the synthesis involves the dropwise addition of 3-nitrobenzenesulfonyl

chloride to a solution of pyrrolidine in a suitable organic solvent, such as dichloromethane, in

the presence of a base like triethylamine.[2] The base is crucial for scavenging the hydrochloric

acid generated during the reaction. The reaction is typically stirred at room temperature.
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Caption: A general workflow for an enzyme inhibition assay.

Role in Signaling Pathways
Derivatives of pyrrolidine have been shown to modulate various signaling pathways. For

example, some pyrrolidine compounds have been found to affect the MAPK and Akt signaling

pathways, which are crucial in inflammation and cancer. [3]While there is no direct evidence for
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the involvement of 1-(3-Nitrophenylsulfonyl)pyrrolidine in specific signaling pathways, this

remains a potential avenue for future research.

Hypothetical Signaling Pathway Modulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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